5,6-dichloro-3-(4-chlorophenyl)-2,1-benzisoxazole

• IUPAC Name: 5,6-dichloro-3-(4-chlorophenyl)-2,1-benzoxazole
• InChI: InChI=1S/C13H6Cl3NO/c14-8-3-1-7(2-4-8)13-9-5-10(15)11(16)6-12(9)17-18-13/h1-6H
• InChI Key: ATJUKWBNWIMMRD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1C2=C3C=C(C(=CC3=NO2)Cl)Cl)Cl
• Molecular Formula: C13H6Cl3NO
• Molecular Weight: 298.5 g/mol

Description

5,6-dichloro-3-(4-chlorophenyl)-2,1-benzisoxazole is a chemical compound that has gained attention in the scientific community due to its potential use in pharmaceutical research. This compound is commonly referred to as DCPIB, and it has been found to have a range of biochemical and physiological effects. In

Mechanism of Action

DCPIB works by inhibiting the activity of VRACs, which are ion channels that play a critical role in the regulation of cell volume. By inhibiting VRACs, DCPIB can prevent the movement of ions and water across the cell membrane, which can lead to cell swelling and damage. This mechanism of action makes DCPIB a promising candidate for the treatment of diseases that involve abnormal cell volume regulation.
Biochemical and Physiological Effects:
DCPIB has been found to have a range of biochemical and physiological effects. It has been shown to inhibit the proliferation of cancer cells, reduce inflammation, and improve cardiac function. DCPIB has also been found to have potential therapeutic applications in the treatment of cystic fibrosis, as it can improve the function of the cystic fibrosis transmembrane conductance regulator (CFTR), a protein that is defective in patients with cystic fibrosis.

Advantages and Limitations for Lab Experiments

DCPIB has several advantages for use in lab experiments. It is a potent and specific inhibitor of VRACs, which makes it a valuable tool for studying the function of these ion channels. DCPIB is also relatively easy to synthesize and can be obtained in large quantities. However, there are some limitations to the use of DCPIB in lab experiments. It can be toxic to cells at high concentrations, which can limit its use in certain experiments. Additionally, DCPIB has a relatively short half-life, which can make it difficult to use in long-term experiments.

Future Directions

There are several future directions for research on DCPIB. One area of interest is the development of DCPIB analogs with improved potency and selectivity for VRACs. Another area of interest is the investigation of the therapeutic potential of DCPIB in the treatment of various diseases, including cancer, cystic fibrosis, and cardiovascular disease. Additionally, further research is needed to fully understand the mechanism of action of DCPIB and its effects on cell signaling pathways. Overall, DCPIB is a promising compound with a range of potential applications in scientific research and therapeutics.

Scientific Research Applications

DCPIB has been found to have a range of scientific research applications, particularly in the field of pharmacology. It has been shown to be a potent inhibitor of volume-regulated anion channels (VRACs), which are important ion channels involved in cell volume regulation. DCPIB has also been found to have potential therapeutic applications in the treatment of various diseases, including cancer, cystic fibrosis, and cardiovascular disease.